Cas no 31457-17-7 (1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-)

1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro- structure
31457-17-7 structure
Product Name:1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-
CAS No:31457-17-7
MF:C11H12O3
MW:192.211183547974
CID:1447315
Update Time:2024-08-24

1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoxepin-9-carboxylic acid, 2,3,4,5-tetrahydro-
    • Inchi: 1S/C11H12O3/c12-11(13)9-6-3-5-8-4-1-2-7-14-10(8)9/h3,5-6H,1-2,4,7H2,(H,12,13)
    • InChI Key: ZOXSMUOXHZMFPL-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(O)=O)C=CC=C2CCCC1

Computed Properties

  • Exact Mass: 192.07866

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Melting Point: 58-59 °C
  • Boiling Point: 359.2±31.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.28±0.20(Predicted)
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